3-(2-Chlorophenyl)-4-(5-ethoxy-1,3-oxazol-2-yl)-5-methyl-1,2-oxazole

• IUPAC Name: 3-(2-chlorophenyl)-4-(5-ethoxy-1,3-oxazol-2-yl)-5-methyl-1,2-oxazole
• InChI: InChI=1S/C15H13ClN2O3/c1-3-19-12-8-17-15(20-12)13-9(2)21-18-14(13)10-6-4-5-7-11(10)16/h4-8H,3H2,1-2H3
• InChI Key: IAJIUHRXCAWELN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CN=C(O1)C2=C(ON=C2C3=CC=CC=C3Cl)C
• Molecular Formula: C15H13ClN2O3
• Molecular Weight: 304.73 g/mol

Description

3-(2-Chlorophenyl)-4-(5-ethoxy-1,3-oxazol-2-yl)-5-methyl-1,2-oxazole, also known as 3CP4EO, is a heterocyclic compound that has been studied for its potential applications in scientific research. It is a white crystalline solid with a molecular weight of 303.8 g/mol and a melting point of 106-108 °C. It is soluble in ethanol, acetone, and chloroform, and is insoluble in water. 3CP4EO has been studied extensively in the fields of medicinal chemistry and synthetic organic chemistry.

Scientific Research Applications

Tetrel Bonding Interactions in Oxazole Derivatives

The study of π-hole tetrel bonding interactions in ethyl 2-triazolyl-2-oxoacetate derivatives, including oxazole and chlorophenyl substituents, highlights the importance of these interactions in self-assembled dimers. This research provides insights into the molecular design of new materials and supramolecular assemblies through controlled intermolecular interactions (Ahmed et al., 2020).

Synthesis and Activity of Heterocyclic Compounds

The synthesis and evaluation of novel heterocyclic compounds derived from chlorophenyl and oxazole derivatives for lipase and α-glucosidase inhibition offer a pathway for the development of new therapeutic agents. This research demonstrates the potential biomedical applications of these compounds in treating diseases related to enzyme dysfunction (Bekircan et al., 2015).

Anticancer and Antimicrobial Activities

Research on oxazole clubbed with pyridyl-pyrazolines indicates significant anticancer and antimicrobial activities. This suggests the potential use of oxazole derivatives in the development of new drugs targeting cancer cells and microbial infections (Katariya et al., 2021).

Corrosion Inhibition

Studies on oxazole derivatives as corrosion inhibitors on mild steel in acidic environments provide valuable information for industrial applications, particularly in the protection of metals from corrosion. This research may lead to the development of more effective and environmentally friendly corrosion inhibitors (Rahmani et al., 2018).

Molecular Docking Studies

Investigation into the docking studies and structural analysis of tetrazole derivatives, including interactions with cyclooxygenase-2 enzyme, demonstrates the role of oxazole derivatives in drug design and development. These studies provide a foundation for designing molecules with enhanced biological activities (Al-Hourani et al., 2015).